1-BUTYL-2-((E)-3-[1-BUTYLBENZO[CD]INDOL-2(1H)-YLIDENE]-1-PROPENYL)BENZO[CD]INDOLIUM TETRAFLUOROBORAT
1-BUTYL-2-((E)-3-[1-BUTYLBENZO[CD]INDOL-2(1H)-YLIDENE]-1-PROPENYL)BENZO[CD]INDOLIUM TETRAFLUOROBORAT
Brand Name:
Vulcanchem
CAS No.:
143185-79-9
VCID:
VC0122551
InChI:
InChI=1S/C33H33N2.BF4/c1-3-5-22-34-28(26-16-7-12-24-14-9-20-30(34)32(24)26)18-11-19-29-27-17-8-13-25-15-10-21-31(33(25)27)35(29)23-6-4-2;2-1(3,4)5/h7-21H,3-6,22-23H2,1-2H3;/q+1;-1
SMILES:
[B-](F)(F)(F)F.CCCCN1C2=CC=CC3=C2C(=CC=C3)C1=CC=CC4=[N+](C5=CC=CC6=C5C4=CC=C6)CCCC
Molecular Formula:
C33H33BF4N2
Molecular Weight:
544.43
1-BUTYL-2-((E)-3-[1-BUTYLBENZO[CD]INDOL-2(1H)-YLIDENE]-1-PROPENYL)BENZO[CD]INDOLIUM TETRAFLUOROBORAT
CAS No.: 143185-79-9
Main Products
VCID: VC0122551
Molecular Formula: C33H33BF4N2
Molecular Weight: 544.43
CAS No. | 143185-79-9 |
---|---|
Product Name | 1-BUTYL-2-((E)-3-[1-BUTYLBENZO[CD]INDOL-2(1H)-YLIDENE]-1-PROPENYL)BENZO[CD]INDOLIUM TETRAFLUOROBORAT |
Molecular Formula | C33H33BF4N2 |
Molecular Weight | 544.43 |
IUPAC Name | 1-butyl-2-[3-(1-butylbenzo[cd]indol-1-ium-2-yl)prop-2-enylidene]benzo[cd]indole;tetrafluoroborate |
Standard InChI | InChI=1S/C33H33N2.BF4/c1-3-5-22-34-28(26-16-7-12-24-14-9-20-30(34)32(24)26)18-11-19-29-27-17-8-13-25-15-10-21-31(33(25)27)35(29)23-6-4-2;2-1(3,4)5/h7-21H,3-6,22-23H2,1-2H3;/q+1;-1 |
SMILES | [B-](F)(F)(F)F.CCCCN1C2=CC=CC3=C2C(=CC=C3)C1=CC=CC4=[N+](C5=CC=CC6=C5C4=CC=C6)CCCC |
PubChem Compound | 57348403 |
Last Modified | Nov 14 2021 |
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